7-Bromo-2-dimethylaminomethyl-1-tetralone

• Molecular Formula: C13H16BrNO
• Molecular Weight: 282.18 g/mol
• IUPAC Name: 7-bromo-2-[(dimethylamino)methyl]-3,4-dihydro-2H-naphthalen-1-one
• InChI: InChI=1S/C13H16BrNO/c1-15(2)8-10-4-3-9-5-6-11(14)7-12(9)13(10)16/h5-7,10H,3-4,8H2,1-2H3
• InChI Key: KUMUPICCPMUFIN-UHFFFAOYSA-N
• SMILES: CN(C)CC1CCC2=C(C1=O)C=C(C=C2)Br

Description

7-Bromo-2-dimethylaminomethyl-1-tetralone is a chemical compound that has been studied for its potential applications in scientific research. It is a member of the tetralone family of compounds, which are known for their diverse biological activities. In

Mechanism of Action

The mechanism of action of 7-Bromo-2-dimethylaminomethyl-1-tetralone as a fluorescent probe for ROS involves the oxidation of the tetralone ring by ROS. This oxidation results in the formation of a highly fluorescent compound that can be detected using fluorescence microscopy or spectroscopy.
Biochemical and Physiological Effects:
7-Bromo-2-dimethylaminomethyl-1-tetralone has been shown to have minimal toxicity in cells and animals, making it a promising candidate for further study. Its ability to detect ROS in cells has potential applications in the study of aging, cancer, and neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 7-Bromo-2-dimethylaminomethyl-1-tetralone as a fluorescent probe for ROS is its high selectivity and sensitivity. It has been shown to have minimal interference from other cellular components, making it a reliable tool for studying ROS in cells. However, one limitation is its relatively short half-life, which may limit its utility in long-term studies.

Future Directions

There are several future directions for the study of 7-Bromo-2-dimethylaminomethyl-1-tetralone. One area of interest is the development of more stable derivatives that can be used for long-term studies. Another area is the investigation of its potential applications in vivo, including its ability to detect ROS in animal models of disease. Additionally, there is potential for the development of other fluorescent probes based on the tetralone scaffold for the detection of other biological molecules or processes.

Scientific Research Applications

7-Bromo-2-dimethylaminomethyl-1-tetralone has been studied for its potential applications in scientific research. One area of interest is its potential as a fluorescent probe for the detection of reactive oxygen species (ROS) in cells. ROS are known to be involved in a variety of biological processes, including aging, cancer, and neurodegenerative diseases. The development of fluorescent probes that can detect ROS in cells is an important area of research, and 7-Bromo-2-dimethylaminomethyl-1-tetralone has shown promise in this regard.

Synthesis routes and methods

Procedure details

The hydrochloride was converted to the free base by dissolving in a small volume of water and adding a slight excess of a saturated aqueous solution of sodium bicarbonate. Ether extraction gave the free base as an oil.